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Compound of Interest

Compound Name: 4-Azidobenzyl alcohol

Cat. No.: B2391360

Essential Safety and Handling Guide for 4-
Azidobenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Azidobenzyl alcohol. Given the absence of a comprehensive
Safety Data Sheet (SDS) specifically for 4-Azidobenzyl alcohol, this document incorporates
safety data from structurally similar compounds and general best practices for handling organic
azides. All quantitative data should be treated as conservative estimates.

Hazard Identification and Quantitative Data

4-Azidobenzyl alcohol is an organic azide, a class of compounds known for their potential
instability. While specific toxicity data for 4-Azidobenzyl alcohol is not readily available, data
from related compounds such as Benzyl Alcohol and 4-Aminobenzyl alcohol provide a basis for
assessing potential hazards. Organic azides, as a class, can be sensitive to heat, shock, and
friction, and may decompose explosively.[1][2]

Table 1: Quantitative Safety Data for 4-Azidobenzyl Alcohol and Related Compounds
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Parameter

Value

Compound

Source

Acute Oral Toxicity
(LD50)

1230 mg/kg (Rat)

Benzyl Alcohol

[3]

Acute Dermal Toxicity
(LD50)

2000 mg/kg (Rabbit)

Benzyl Alcohol

[3]

Time-Weighted

Average (TWA) 44.2 mg/m3 Benzyl Alcohol [1]
Exposure Limit
o 4-Aminobenzyl
Permissible Exposure
o alcohol (as
Limit (PEL) - 5 mg/m3 ) [4]
) ) Particulates not
Respirable Fraction ]
otherwise regulated)
o 4-Aminobenzyl
Permissible Exposure
o alcohol (as
Limit (PEL) - Total 10 mg/m3 ) [4]
Particulates not
Dust )
otherwise regulated)
Melting Point 28-38°C 4-Azidobenzyl alcohol  [4]
Yellow crystalline )
Appearance 4-Azidobenzyl alcohol  [4]

powder

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure safety.

Table 2: Recommended Personal Protective Equipment for Handling 4-Azidobenzyl Alcohol
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PPE Category Item Specifications

Double gloving is
Hand Protection Nitrile Gloves recommended. Change gloves

immediately if contaminated.

Must be worn at all times. A

o face shield is recommended
) Safety Goggles with Side )
Eye Protection ) when handling larger
Shields . ) )
guantities or if there is a splash

hazard.

A buttoned, long-sleeved lab
Body Protection Laboratory Coat coat made of a low-

permeability fabric.

Recommended when handling
the powder form of the
) ) ] ) compound outside of a
Respiratory Protection N95 or higher Respirator - )
certified chemical fume hood to
prevent inhalation of dust

particles.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a structured workflow is essential for the safe handling of 4-Azidobenzyl
alcohol.

Experimental Workflow for Handling 4-Azidobenzyl Alcohol
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Experimental Workflow for Handling 4-Azidobenzy| Alcohol

-

Preparation N

1. Designate Work Area
in a Fume Hood
\ 4

[2. Assemble and Don PPE)

Y

3. Gather All Necessary
Equipment and Reagents

- J
Proceed to Handling

~

Handling
A4

4. Weigh Compound
(use non-metal spatula)

A4
[5. Dissolve in Appropriate SoIvenD

Y

6. Perform Reaction
J

Proceed to Cleanup

~

A\

-

Cleanup & Disposal
7. Decontaminate Glassware
and Work Surfaces

Y

8. Dispose of Waste
(see disposal plan)

A4
9. Doff PPE Correctly
\
GO. Wash Hands Thoroughla

AN J/
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Disposal Workflow for 4-Azidobenzyl Alcohol Waste

Waste Categorization

Solid Waste Liquid Waste
(unused compound, contaminated items) (reaction mixtures, solvent rinses)

\

¥ Waste Treatment (in fume hood) %
Quench solid waste with a Quench liquid waste with a
reducing agent solution reducmg agent solution

4 WI DisposV )

Collect treated waste in a
clearly labeled hazardous waste container

i

Contact Environmental Health & Safety
for pickup and disposal

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Azidobenzyl alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2391360#personal-protective-equipment-for-
handling-4-azidobenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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